Cas no 957505-02-1 (3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde)

• Product Name: 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• CAS No: 957505-02-1
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• MDL: MFCD01114923
• CID: 2129595
• PubChem ID: 3581902
• Update Time: 2025-05-21

3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3,5-dimethylpyrazol-1-ylmethyl)-4-methoxybenzaldehyde
• 3-(4-Chloro-3,5-dimethyl-pyrazol-1-ylmethyl)-4-methoxy-benzaldehyde
• 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• EN300-228637
• 3-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• Z959364046
• AKOS000302584
• STK315895
• CS-0240491
• 3-((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)-4-methoxybenzaldehyde
• H23470
• 957505-02-1
• ALBB-004473
• LS-01687
• DB-356433
• SCHEMBL15330577

• MDL： MFCD01114923
• Inchi： 1S/C14H15ClN2O2/c1-9-14(15)10(2)17(16-9)7-12-6-11(8-18)4-5-13(12)19-3/h4-6,8H,7H2,1-3H3
• InChI Key： QXZWDHGCGQIEGG-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 278.0822054Da
• Monoisotopic Mass: 278.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde

Comprehensive Overview of 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde (CAS No. 957505-02-1)

3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde (CAS No. 957505-02-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole and benzaldehyde moieties, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, which includes a chloro substituent and a methoxy group, contributes to its distinct chemical properties and reactivity.

The growing interest in 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are prevalent in pharmaceuticals and agrochemicals. The compound's CAS No. 957505-02-1 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Additionally, its pyrazole core is a common motif in anti-inflammatory and antimicrobial agents, aligning with current trends in addressing global health challenges.

From a synthetic chemistry perspective, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde offers intriguing possibilities for structure-activity relationship (SAR) studies. The presence of the chloro and methoxy groups allows for selective modifications, enabling researchers to fine-tune the compound's properties for specific applications. This adaptability makes it a valuable tool in the development of novel therapeutics and agrochemicals, particularly in an era where precision and efficiency are paramount.

Environmental and safety considerations are also critical when working with 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde. While the compound is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed to minimize any potential risks. Researchers and manufacturers are increasingly focused on green chemistry principles, seeking to optimize synthetic routes for this compound to reduce waste and energy consumption. This aligns with broader industry trends toward sustainability and eco-friendly practices.

In the context of drug discovery, 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde has shown promise as a precursor for small-molecule inhibitors. Its structural features make it a candidate for targeting specific enzymes or receptors involved in disease pathways. For instance, the pyrazole ring is a known pharmacophore in kinase inhibitors, which are a hot topic in oncology research. This connection to cancer therapeutics has further elevated the compound's profile in scientific circles.

The agrochemical industry also benefits from the versatility of 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde. Its derivatives have been explored for their potential as pesticides and herbicides, addressing the need for more effective and environmentally benign crop protection solutions. With the global push toward sustainable agriculture, this compound's role in developing next-generation agrochemicals cannot be overstated. Its CAS No. 957505-02-1 is often referenced in patents and research papers focusing on innovative pest management strategies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde. These methods ensure the compound's purity and confirm its structural integrity, which is essential for its applications in high-stakes industries like pharmaceuticals. The compound's molecular weight and solubility properties are also key parameters that influence its utility in various formulations.

Looking ahead, the demand for 3-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde is expected to rise, driven by advancements in precision medicine and sustainable agrochemicals. Its unique combination of functional groups positions it as a valuable asset in the toolkit of chemists and researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative solutions to some of the world's most pressing challenges.